2-Methyl-2-(trifluoroacetamido)propanoic acid
Description
2-Methyl-2-(trifluoroacetamido)propanoic acid (MFAP) is an organic compound that has been studied extensively in recent years due to its wide range of applications in the scientific field. The compound is used in a variety of processes, including synthesis and research. The compound has a number of unique properties that make it a valuable tool for scientists.
Scientific Research Applications
Synapse Trafficking of NMDA Receptors
2-Methyl-2-(trifluoroacetamido)propanoic acid is relevant in the study of synapse trafficking of NMDA receptors. The trafficking of NMDA receptors from the endoplasmic reticulum to the plasma membrane, including excitatory synapses, is a critical area of research. This trafficking is essential for understanding synaptic physiology and the etiology of various human brain diseases (Horak et al., 2014).
Sorption of Phenoxy Herbicides
The chemical is involved in studies on the sorption of phenoxy herbicides like 2,4-D and other related compounds. The sorption to soil, organic matter, and minerals is critical for understanding environmental fate and the effectiveness of these herbicides. Research suggests that soil organic matter and iron oxides are significant sorbents for phenoxy herbicides (Werner et al., 2012).
Chromatography of Bile Acids
The compound is utilized in chromatographic methods, particularly in the gas-liquid chromatography of bile acids. The stationary phases like methylfluoroalkyl silicone are suited for analysis of the trifluoroacetates, which are essential in understanding the composition and behavior of bile acids in biological materials (Kuksis, 1965).
Treatment of Wastewater from Pesticide Industry
This compound is relevant in exploring treatment options for wastewater produced by the pesticide industry. Understanding the behavior of this compound in wastewater treatment processes is vital for environmental protection and compliance with regulations like the Water Framework Directive (Goodwin et al., 2018).
Properties
IUPAC Name |
2-methyl-2-[(2,2,2-trifluoroacetyl)amino]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F3NO3/c1-5(2,4(12)13)10-3(11)6(7,8)9/h1-2H3,(H,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJBCAOHCOZDCCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)O)NC(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10307557 |
Source
|
| Record name | 2-trifluoroacetylamino-isobutyric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10307557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
2707-93-9 |
Source
|
| Record name | NSC192721 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=192721 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-trifluoroacetylamino-isobutyric acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10307557 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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